Cas no 1804738-67-7 (Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804738-67-7
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4837246
• Update Time: 2025-10-29

Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H8ClF3INO3/c1-18-8(17)3-6-7(15)2-5(4-11)16-9(6)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： DTCMGDSOSFGHLQ-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)N=C(C=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804738-67-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804738-67-7, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, make it an invaluable building block for medicinal chemists.

The< strong> chloromethyl group in Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly useful in the construction of complex molecular architectures, such as those found in kinase inhibitors and other small-molecule drugs. Additionally, the< strong> iodo substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to introduce aryl or vinyl groups into a molecule.

The< strong> trifluoromethoxy group is another key feature of this compound, contributing to its lipophilicity and metabolic stability. Fluoro-substituted compounds are increasingly prevalent in modern drug design due to their enhanced pharmacokinetic properties. The< strong> trifluoromethoxy group can also influence the electronic properties of the molecule, affecting its binding affinity to biological targets. Recent studies have highlighted the importance of fluorine atoms in modulating drug efficacy and selectivity, making Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate a promising candidate for further exploration.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. Pyridine derivatives have emerged as a significant class of compounds with potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The structural motif present in Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate aligns well with this trend, offering a scaffold for the design of next-generation neuroactive compounds.

Moreover, the compound's< strong> chloromethyl and< strong> iodo functionalities make it an attractive precursor for the synthesis of radiolabeled probes used in positron emission tomography (PET) imaging. PET imaging is a powerful tool for diagnosing and monitoring various diseases, including cancer and neurodegenerative disorders. The ability to incorporate radioisotopes into drug-like molecules without compromising their biological activity is crucial for developing effective diagnostic agents.

The< strong> trifluoromethoxy group also contributes to the compound's stability under various reaction conditions, making it a reliable intermediate in multi-step synthetic routes. This stability is particularly important when dealing with sensitive functional groups that might be susceptible to degradation under harsh conditions. The compound's versatility has been demonstrated in several synthetic protocols reported in the literature, where it has been successfully employed to construct complex heterocyclic frameworks.

In conclusion, Methyl 6-(chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804738-67-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel bioactive molecules. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.